Benazepril-d5 Hydrochloride
Overview
Description
Benazepril-d5 Hydrochloride is a deuterium-labeled version of Benazepril . Benazepril is a prodrug of the angiotensin-converting enzyme (ACE) inhibitor benazeprilat . It is used alone or in combination with other medications to treat high blood pressure .
Molecular Structure Analysis
The molecular formula of Benazepril-d5 Hydrochloride is C24H23D5N2O5 . The average mass is 465.981 Da and the monoisotopic mass is 465.207886 Da .Scientific Research Applications
ACE Inhibitor Synthesis
Benazepril-d5 Hydrochloride is used in the formal synthesis of the ACE (Angiotensin Converting Enzyme) inhibitor Benazepril·HCl . This synthesis employs an asymmetric aza-Michael addition of L-homophenylalanine ethyl ester (LHPE) to 4-(2-nitrophenyl)-4-oxo-but-2-enoic acid methyl ester as the key step . This process prepares a key chiral intermediate leading to Benazepril·HCl .
Complexation with Transition Metal Ions
Benazepril-d5 Hydrochloride has been investigated for its complexation with transition metal ions such as Co, Ni, Cu, Zn, and Cd . The stability constant of Benazepril Hydrochloride with these transition metal ions was determined using potentiometric titration technique . This study provides valuable insights into the complex formation ability of the ligands and the activity of complexes .
Treatment of Hypertension
Benazepril-d5 Hydrochloride is a prodrug type angiotensin-converting enzyme (ACE) inhibitor, which is effective in treating hypertension . ACE inhibitors constitute a major class of anti-hypertensive drugs that has been widely studied and developed over the past few decades .
Improvement of Diabetic Nephropathy
Benazepril Hydrochloride has been shown to improve diabetic nephropathy (DN) and decrease proteinuria . This is achieved by decreasing the expression of ANGPTL-4 .
Mechanism of Action
Target of Action
Benazepril-d5 Hydrochloride primarily targets the angiotensin-converting enzyme (ACE) in humans and animals . ACE plays a crucial role in the renin-angiotensin system, a hormone system that regulates blood pressure and fluid balance .
Biochemical Pathways
The inhibition of ACE leads to a decrease in angiotensin II, a potent vasoconstrictor, which in turn leads to increased plasma renin activity and a reduction in aldosterone secretion . This process affects the renin-angiotensin-aldosterone system, a major biochemical pathway that regulates blood pressure and fluid balance .
Pharmacokinetics
It is extensively metabolized in the liver to its active metabolite, benazeprilat, via enzymatic hydrolysis . The metabolite is excreted in the urine, with trace amounts as benazepril and 20% as benazeprilat . Nonrenal clearance appears to contribute to the elimination of benazeprilat, particularly in patients with severe renal impairment .
Action Environment
The action of Benazepril-d5 Hydrochloride can be influenced by various environmental factors. For instance, its absorption, metabolism, and excretion can be affected by the patient’s liver and kidney function . It is also worth noting that the compound is intended for research, analysis, and scientific education , and its stability and efficacy can be influenced by storage and handling conditions .
Safety and Hazards
properties
IUPAC Name |
2-[(3S)-3-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O5.ClH/c1-2-31-24(30)20(14-12-17-8-4-3-5-9-17)25-19-15-13-18-10-6-7-11-21(18)26(23(19)29)16-22(27)28;/h3-11,19-20,25H,2,12-16H2,1H3,(H,27,28);1H/t19-,20-;/m0./s1/i3D,4D,5D,8D,9D; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPSRQEHTHIMDQM-KFAZQMGHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])CC[C@@H](C(=O)OCC)N[C@H]2CCC3=CC=CC=C3N(C2=O)CC(=O)O)[2H])[2H].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29ClN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benazepril-d5 Hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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